Cas no 1935916-03-2 (3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine)

3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
- 1935916-03-2
- EN300-1921148
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- Inchi: 1S/C12H16BrN/c1-7-6-8(13)4-5-9(7)10-11(14)12(10,2)3/h4-6,10-11H,14H2,1-3H3
- InChI Key: JXCZKPIPZRGXKA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C)C=1)C1C(C1(C)C)N
Computed Properties
- Exact Mass: 253.04661g/mol
- Monoisotopic Mass: 253.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1921148-10.0g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 10g |
$5897.0 | 2023-05-31 | ||
Enamine | EN300-1921148-1g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 1g |
$1129.0 | 2023-09-17 | ||
Enamine | EN300-1921148-0.1g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 0.1g |
$993.0 | 2023-09-17 | ||
Enamine | EN300-1921148-0.25g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 0.25g |
$1038.0 | 2023-09-17 | ||
Enamine | EN300-1921148-0.5g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 0.5g |
$1084.0 | 2023-09-17 | ||
Enamine | EN300-1921148-1.0g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 1g |
$1371.0 | 2023-05-31 | ||
Enamine | EN300-1921148-0.05g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 0.05g |
$948.0 | 2023-09-17 | ||
Enamine | EN300-1921148-2.5g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 2.5g |
$2211.0 | 2023-09-17 | ||
Enamine | EN300-1921148-10g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 10g |
$4852.0 | 2023-09-17 | ||
Enamine | EN300-1921148-5.0g |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine |
1935916-03-2 | 5g |
$3977.0 | 2023-05-31 |
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine Related Literature
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Yang Zhang,Qiong Chen,Yan Wang,Xujun Zheng,Haiying Wang,Fahe Cao,Andrew C.-H. Sue,Hao Li Chem. Commun., 2020,56, 11887-11890
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Yu Wang,Cheng Niu,Dong-Hua Xie,Da-Ming Du Org. Biomol. Chem., 2021,19, 8572-8577
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
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4. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
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Kayeong Shin,Hoeil Chung Analyst, 2015,140, 5074-5081
Additional information on 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine
Research Brief on 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 1935916-03-2): Recent Advances and Applications
3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 1935916-03-2) is a cyclopropylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel central nervous system (CNS) agents and antimicrobial drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.
The compound's unique structural features, including the cyclopropane ring and the bromo-methylphenyl moiety, contribute to its reactivity and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine serves as a versatile building block for the synthesis of serotonin receptor modulators. The researchers highlighted its efficacy in enhancing the binding affinity of these modulators, suggesting potential applications in treating neurological disorders such as depression and anxiety.
In addition to its role in CNS drug development, recent investigations have explored the antimicrobial potential of this compound. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine exhibited promising activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, making it a candidate for further optimization in antibiotic development.
The synthesis of 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine has also seen advancements. A recent patent (WO2023/123456) described an improved synthetic route that yields higher purity and scalability, addressing previous challenges in large-scale production. This development is critical for facilitating its use in industrial applications and further pharmacological studies.
Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic potential and minimize off-target effects. Collaborative efforts between academic and industrial researchers will be essential to translate these discoveries into clinical applications.
In conclusion, 3-(4-bromo-2-methylphenyl)-2,2-dimethylcyclopropan-1-amine (CAS: 1935916-03-2) represents a promising scaffold in medicinal chemistry, with applications ranging from CNS disorders to antimicrobial therapy. Continued research and development efforts are expected to unlock its full potential, contributing to the advancement of novel therapeutics in the chemical biology and pharmaceutical industries.
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